Lipophilicity Shift: XLogP3‑AA of 3.1 Distinguishes from Unsubstituted Isoquinoline‑1‑carboxylic Acid
7‑(Propan‑2‑yl)isoquinoline‑1‑carboxylic acid exhibits a computed XLogP3‑AA of 3.1, compared with a value of 1.5 for the unsubstituted isoquinoline‑1‑carboxylic acid, representing a >100‑fold increase in predicted octanol‑water partition [1]. This difference predicts markedly different membrane permeability and tissue distribution profiles, directly affecting suitability for cell‑based vs. biochemical assays [1].
| Evidence Dimension | Predicted lipophilicity (XLogP3‑AA) |
|---|---|
| Target Compound Data | 3.1 |
| Comparator Or Baseline | Isoquinoline‑1‑carboxylic acid (unsubstituted): XLogP3‑AA = 1.5 |
| Quantified Difference | Δ = 1.6 log units (approx. 40‑fold predicted P increase) |
| Conditions | Computed by XLogP3 3.0 (PubChem release 2019.06.18) [1] |
Why This Matters
A 1.6 log unit increase in predicted lipophilicity drives divergent passive membrane permeability, directly influencing compound suitability for intracellular target engagement vs. extracellular biochemical screening.
- [1] PubChem Compound Summary for CID 82571998, 7-(Propan-2-yl)isoquinoline-1-carboxylic acid; PubChem Compound Summary for CID 24848839, Isoquinoline‑1‑carboxylic acid. National Center for Biotechnology Information (2026). View Source
